Cas no 349551-31-1 ((2S)-2-Cyclohexyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid;hydrate)
349551-31-1 structure
Product Name:(2S)-2-Cyclohexyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid;hydrate
CAS No:349551-31-1
MF:C13H25NO5
MW:275.341304540634
CID:2654415
Update Time:2023-08-07
(2S)-2-Cyclohexyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid;hydrate Chemical and Physical Properties
Names and Identifiers
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- C13H23NO4.H2O
- Boc-Chg-OH yenH2O
- Boc-Chg-OH H2O
- 6290AH
- N-alpha-(t-Butoxycarbonyl)-L-cyclohexylglycine hydrate
- (2S)-2-Cyclohexyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid;hydrate
-
- Inchi: 1S/C13H23NO4.H2O/c1-13(2,3)18-12(17)14-10(11(15)16)9-7-5-4-6-8-9;/h9-10H,4-8H2,1-3H3,(H,14,17)(H,15,16);1H2/t10-;/m0./s1
- InChI Key: YHEBVGPODLEGHS-PPHPATTJSA-N
- SMILES: O(C(C)(C)C)C(N[C@H](C(=O)O)C1CCCCC1)=O.O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 303
- Topological Polar Surface Area: 76.6
(2S)-2-Cyclohexyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid;hydrate Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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